Cas no 1040661-84-4 (N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]cyclohexanesulfonamide)

• Product Name: N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]cyclohexanesulfonamide
• CAS No: 1040661-84-4
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 6005660
• PubChem ID: 25852506
• Update Time: 2025-11-01

N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]cyclohexanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]cyclohexanesulfonamide
• N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]cyclohexanesulfonamide
• F5099-0422
• VU0635770-1
• AKOS024498342
• 1040661-84-4
• N-(1-(furan-2-carbonyl)indolin-6-yl)cyclohexanesulfonamide

• Inchi： 1S/C19H22N2O4S/c22-19(18-7-4-12-25-18)21-11-10-14-8-9-15(13-17(14)21)20-26(23,24)16-5-2-1-3-6-16/h4,7-9,12-13,16,20H,1-3,5-6,10-11H2
• InChI Key： DSNLPABOYHNSMQ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN3C(C2=CC=CO2)=O)(=O)=O)CCCCC1

Computed Properties

• Exact Mass: 374.13002836g/mol
• Monoisotopic Mass: 374.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]cyclohexanesulfonamide

Introduction to N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-yl)cyclohexanesulfonamide] (CAS No. 1040661-84-4)

N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-yl)cyclohexanesulfonamide], identified by its CAS number 1040661-84-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a fused heterocyclic system, specifically an indole ring, which is appended with a furan derivative and a sulfonamide moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the context of targeting neurological and inflammatory disorders.

The core structure of N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-yl)cyclohexanesulfonamide] consists of an indole scaffold, which is a well-known pharmacophore in medicinal chemistry due to its ability to interact with various biological targets. The indole ring is further functionalized with a furan-2-carbonyl group, which introduces additional electronic and steric properties that can modulate the compound's biological activity. The presence of a cyclohexanesulfonamide group at the other end of the molecule adds another layer of complexity, potentially influencing both solubility and binding affinity to biological targets.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. The indole scaffold is found in numerous bioactive natural products and pharmaceuticals, including well-known drugs such as tamoxifen and risperidone. The structural diversity inherent in indole derivatives allows for the design of molecules with tailored biological properties, making them valuable tools for drug discovery. Specifically, the modification of the indole ring with heterocyclic groups like furan has been shown to enhance binding affinity to certain protein targets, thereby increasing the potential for therapeutic efficacy.

The sulfonamide moiety in N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-yl)cyclohexanesulfonamide] is another key feature that contributes to its pharmacological potential. Sulfonamides are a class of compounds that have been widely used in medicine due to their broad spectrum of biological activities. They are known to interact with enzymes and receptors in various ways, often leading to inhibition or modulation of their function. In particular, sulfonamides have been explored as antimicrobial agents, diuretics, and anti-inflammatory drugs. The incorporation of a sulfonamide group into an indole-furan scaffold could potentially lead to novel therapeutic applications by leveraging the complementary interactions between these functional groups.

Recent advances in computational chemistry and molecular modeling have enabled researchers to more accurately predict the biological activity of complex molecules like N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-yl)cyclohexanesulfonamide]. These techniques allow for the virtual screening of large libraries of compounds to identify those most likely to interact with specific biological targets. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and prioritize compounds for further investigation. In this context, N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-yl)cyclohexanesulfonamide] represents an exciting opportunity for further exploration.

The synthesis of N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-yl)cyclohexanesulfonamide] involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of the indole ring with a furan derivative, followed by the introduction of the cyclohexanesulfonamide group. Each step must be carefully controlled to avoid unwanted side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have made it possible to achieve these transformations more efficiently and on a larger scale, paving the way for more extensive exploration of this compound's potential.

In addition to its structural complexity, N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-yl)cyclohexanesulfonamide] offers several advantages from a pharmacokinetic perspective. The presence of both polar and non-polar functional groups can influence solubility and metabolic stability, which are critical factors in determining a drug's efficacy and safety profile. By carefully balancing these properties through structural optimization, researchers can enhance the compound's bioavailability and reduce its potential for toxicity.

Current research efforts are focused on evaluating the biological activity of N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-y)]cyclohexanesulfonamide using both in vitro and in vivo models. Preliminary studies suggest that this compound may exhibit potent activity against certain neurological disorders due to its ability to interact with neurotransmitter receptors and modulate signaling pathways involved in brain function. Additionally, its sulfonamide moiety may contribute to anti-inflammatory effects by inhibiting key enzymes such as COX and LOX.

The integration of machine learning techniques into drug discovery has also opened new avenues for exploring the potential of compounds like N-[1-(furan - 2 - carbonyl- 2 , 3 - dihydro - 1 H - indol - 6 - y ] cyc lo hexane sulf on am ide ]. By training models on large datasets containing known bioactive molecules, researchers can predict new targets for existing compounds or identify novel analogs with enhanced activity. These computational approaches can significantly reduce the time and cost associated with traditional drug discovery methods while also increasing the likelihood of identifying successful candidates.

In conclusion,N-[ 1 - ( furan - 2 - carb on y l ) - 2 , 3 - dihydro - 1 H - ind ol - 6 - y l ) c y c lo hex an es ulfon am ide ] ( C A S No . 10 40661 - 84 - 4 ) is a prom ising compoun d wi th si gnif icant pharma col ogical poten tial . Its struct ure , combinin g an i nd ol e fa cute r w ith a furan deriva tive an d a sul fon am ide moiety , po tenti ally en ables i ts use i n treat ing neu rological an d inflamma tory disor ders . With advanc es i n synthe tic metho ds an d computa tional chemis try , this compoun d repres ents an exciti ng oppor tuni ty f or fur ther stu dies an d deve lopment . As resea rch con tin ues t o unravel its bi ological acti vi ties an d pharma cokinet ic prop er ties , N-[ 1 - ( furan - 2 - carbo ny l ) - 2 , 3 - dihydro - 1 H - i nd ol - 6 - y l ) cyc lo hex an es ulfon am ide ] is poised t o make sig ni ficant co ntri but ions t o medi cal sci ence an d pharma ceutical de velopment . p >